BENG“@ Safety Operating Guide

Check Availability & Pricing

Proper Disposal of SKLB102: A Comprehensive
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SKLB102

Cat. No.: B2402192

This document provides essential safety and logistical information for the proper disposal of
SKLB102, ensuring the safety of laboratory personnel and compliance with environmental
regulations. The following procedures are based on the Safety Data Sheet (SDS) for SKLB102
and general best practices for hazardous waste management.

Chemical and Hazard Identification

A clear understanding of the substance's properties and associated hazards is the first step in
safe disposal.
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Property Value Reference
Chemical Name SKLB102 [1]
CAS Number 242473-63-8 [1]
Molecular Formula C18H14N204 [1]
Molecular Weight 322.31 g/mol [1]
GHS Hazard Class /:)cute toxicity, Oral (Category o

Acute aquatic toxicity

[1]
(Category 1)
Chronic aquatic toxicity o
(Category 1)
Hazard Statements H302: Harmful if swallowed [1]
H410: Very toxic to aquatic life 1]

with long lasting effects

Experimental Protocols: Step-by-Step Disposal
Procedures

1. Personal Protective Equipment (PPE): Before handling SKLB102 waste, ensure appropriate
PPE is worn, including:

Safety goggles with side-shields

Chemical-resistant gloves (e.g., nitrile)

Impervious laboratory coat

2. Waste Segregation:

Do not mix SKLB102 waste with other waste streams.

Keep solid and liquid waste in separate, compatible containers.
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. Waste Collection and Labeling:

Solid Waste: Collect in a clearly labeled, sealed container. The label must include
"Hazardous Waste," the chemical name "SKLB102," and the associated hazard pictograms
(e.g., harmful, environmental hazard).

Liquid Waste: Collect in a leak-proof, screw-cap container. The container material should be
compatible with the solvent used. The label must include "Hazardous Waste," the chemical
name "SKLB102," the solvent, and approximate concentration, along with the relevant
hazard pictograms.

All waste containers must be kept closed except when adding waste.
. Spill Management: In the event of a spill, follow these steps:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.g.,
vermiculite, sand, or chemical absorbent pads).

Collect the absorbed material and any contaminated soil or surfaces into a designated
hazardous waste container.[1]

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous
waste.

It is crucial to prevent the spillage from entering drains or water courses.[1]
. Storage:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation
area.

Ensure secondary containment is in place to capture any potential leaks.

. Final Disposal:
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e Under no circumstances should SKLB102 be disposed of down the drain or in regular trash.

e The disposal of SKLB102 and its containers must be handled by an approved and licensed
hazardous waste disposal company.[1]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for a
scheduled waste pickup.

Complete all required waste manifest documentation accurately.

SKLB102 Disposal Workflow
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Start: SKLB102 Waste Generated
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Caption: SKLB102 hazardous waste disposal workflow.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and environmentally responsible disposal of SKLB102, fostering a culture of safety and
regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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